![molecular formula C20H30F6Sn B2802344 3,5-Bis-trifluoromethyl-phenyl-tributyl-stannane CAS No. 717918-62-2](/img/structure/B2802344.png)
3,5-Bis-trifluoromethyl-phenyl-tributyl-stannane
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Description
Scientific Research Applications
Synthesis and Application in Heterocyclic Compounds Formation
Tributyl(3,3,3-trifluoro-1-propynyl)stannane has been utilized in the synthesis of heterocyclic compounds. Specifically, it was used for the 1,3-dipolar cycloaddition with diazomethane, phenylazide, and acetonitrile oxide, leading to the formation of (tributylstannyl)trifluoromethyl-pyrazole, -triazole, and -isoxazole. These heterocyclic compounds are valuable as building blocks for the regioselective introduction of functional groups like aryl groups or iodine (Hanamoto, Hakoshima, & Egashira, 2004).
Applications in Carbonylative Coupling Reactions
Tributyl(1-fluorovinyl)stannane, a related compound, has shown efficacy in palladium-catalyzed carbonylative cross-coupling reactions with aryl iodides and aryl triflates. This reaction yields aryl 1-fluorovinyl ketones under atmospheric pressure of carbon monoxide, demonstrating the compound's potential in complex organic synthesis (Hanamoto, Handa, & Mido, 2002).
Utility in CO2 Insertion and Carboxylation Reactions
The utility of tributyl(allyl)stannane in CO2 insertion and carboxylation reactions has been noted. Specifically, a palladium allyl complex reacts with CO2 in a fast insertion reaction, and this mechanism is used in the carboxylation of tributyl(allyl)stannane, indicating the compound's significance in carbon capture and utilization processes (Johansson & Wendt, 2007).
Role in Selenostannylation of Arynes
Tributyl(phenylselanyl)stannane was successfully used in the selenostannylation of arynes under mild reaction conditions, showcasing its role in the formation of novel organometallic compounds (Toledo et al., 2010).
Involvement in Hydroxymethyl Anion Equivalent Formation
Tributyl[(methoxymethoxy)methyl]stannane has been documented as a hydroxymethyl anion equivalent, highlighting its importance in organic synthesis, particularly in the formation of metalation reactions and protection of oxygen groups (Danheiser et al., 2003).
properties
IUPAC Name |
[3,5-bis(trifluoromethyl)phenyl]-tributylstannane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F6.3C4H9.Sn/c9-7(10,11)5-2-1-3-6(4-5)8(12,13)14;3*1-3-4-2;/h2-4H;3*1,3-4H2,2H3; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZQVEDACORHDNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30F6Sn |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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